Cas no 76235-94-4 ((5S,10R)-(+)-O-methyl pisiferic acid)

• Product Name: (5S,10R)-(+)-O-methyl pisiferic acid
• CAS No: 76235-94-4
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 1998754
• PubChem ID: 13654835
• Update Time: 2025-04-21

(5S,10R)-(+)-O-methyl pisiferic acid Chemical and Physical Properties

Names and Identifiers

• (5S,10R)-(+)-O-methyl pisiferic acid
• O-methylpisiferic acid
• O-Methylpisiferate
• (4aR,10aS)-6-methoxy-1,1-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-4a-carboxylic acid
• CHEMBL479111
• 76235-94-4
• SCHEMBL10616150
• O-Methyl Pisiferic Acid

• Inchi： 1S/C21H30O3/c1-13(2)15-11-14-7-8-18-20(3,4)9-6-10-21(18,19(22)23)16(14)12-17(15)24-5/h11-13,18H,6-10H2,1-5H3,(H,22,23)
• InChI Key： JIBLKUQZATYEIK-UHFFFAOYSA-N
• SMILES： COC1C(C(C)C)=CC2CCC3C(C=2C=1)(C(=O)O)CCCC3(C)C

Computed Properties

• Exact Mass: 330.21949481Da
• Monoisotopic Mass: 330.21949481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.658
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids